3,3-difluoro-6-(iodomethyl)-2,2-dimethyloxane
Overview
Description
3,3-Difluoro-6-(iodomethyl)-2,2-dimethyloxane (DIDMOX) is a versatile reagent used in organic synthesis and biochemistry. It is a highly reactive, halogenated hydrocarbon that has been used in a wide range of synthetic and analytical applications. DIDMOX is a versatile reagent because it can be used to synthesize a variety of compounds, as well as to detect and quantify specific molecules in biological samples. DIDMOX has been studied for its biochemical and physiological effects, as well as its potential applications in laboratory experiments.
Scientific Research Applications
3,3-difluoro-6-(iodomethyl)-2,2-dimethyloxane has been used in a variety of scientific research applications. It has been used to synthesize a variety of compounds, including fluorinated compounds, polymers, and organic semiconductors. 3,3-difluoro-6-(iodomethyl)-2,2-dimethyloxane has also been used to detect and quantify specific molecules in biological samples, such as proteins, enzymes, and metabolites. In addition, 3,3-difluoro-6-(iodomethyl)-2,2-dimethyloxane can be used to label biomolecules, such as proteins and carbohydrates, for further analysis.
Mechanism of Action
The mechanism of action of 3,3-difluoro-6-(iodomethyl)-2,2-dimethyloxane is not fully understood. However, it is believed that the reagent acts as a catalyst in the oxidation of organic compounds. 3,3-difluoro-6-(iodomethyl)-2,2-dimethyloxane can also act as a reducing agent, reducing the oxidation state of a molecule. In addition, 3,3-difluoro-6-(iodomethyl)-2,2-dimethyloxane can act as an electrophile, forming covalent bonds with molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3,3-difluoro-6-(iodomethyl)-2,2-dimethyloxane are not well understood. However, it has been shown to be toxic to some organisms, such as bacteria and yeast. In addition, 3,3-difluoro-6-(iodomethyl)-2,2-dimethyloxane has been shown to be an inhibitor of certain enzymes, such as cytochrome P450s.
Advantages and Limitations for Lab Experiments
The advantages of using 3,3-difluoro-6-(iodomethyl)-2,2-dimethyloxane in laboratory experiments include its ability to react quickly and its low cost. 3,3-difluoro-6-(iodomethyl)-2,2-dimethyloxane is also highly soluble in organic solvents, making it easy to use in a variety of synthetic reactions. The main limitation of using 3,3-difluoro-6-(iodomethyl)-2,2-dimethyloxane is its toxicity, which makes it unsuitable for use in experiments involving living organisms.
Future Directions
The potential future directions for 3,3-difluoro-6-(iodomethyl)-2,2-dimethyloxane research include further investigation into its biochemical and physiological effects, as well as its potential applications in drug discovery and development. In addition, 3,3-difluoro-6-(iodomethyl)-2,2-dimethyloxane could be used in the synthesis of new compounds, such as fluorinated compounds and polymers. Finally, 3,3-difluoro-6-(iodomethyl)-2,2-dimethyloxane could be used to develop new methods for detecting and quantifying specific molecules in biological samples.
Synthesis Methods
3,3-difluoro-6-(iodomethyl)-2,2-dimethyloxane can be synthesized by a variety of methods. The most common method is the reductive iodination of 2,2-dimethyloxane with elemental iodine in the presence of a reducing agent, such as sodium borohydride, sodium cyanoborohydride, or sodium triacetoxyborohydride. This reaction produces a mixture of 3,3-difluoro-6-(iodomethyl)-2,2-dimethyloxane and 3,3-difluoro-6-(iodoethoxy)-2,2-dimethyloxane, which can be separated by chromatographic techniques.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,3-difluoro-6-(iodomethyl)-2,2-dimethyloxane involves the reaction of 3,3-difluoropropene with iodomethane in the presence of a base to form 3,3-difluoro-1-iodopropane. This intermediate is then reacted with 2,2-dimethyloxirane in the presence of a Lewis acid catalyst to yield the final product.", "Starting Materials": [ "3,3-difluoropropene", "iodomethane", "2,2-dimethyloxirane", "base", "Lewis acid catalyst" ], "Reaction": [ "Step 1: 3,3-difluoropropene is reacted with iodomethane in the presence of a base to form 3,3-difluoro-1-iodopropane.", "Step 2: 3,3-difluoro-1-iodopropane is reacted with 2,2-dimethyloxirane in the presence of a Lewis acid catalyst to yield 3,3-difluoro-6-(iodomethyl)-2,2-dimethyloxane." ] } | |
CAS RN |
2763749-32-0 |
Product Name |
3,3-difluoro-6-(iodomethyl)-2,2-dimethyloxane |
Molecular Formula |
C8H13F2IO |
Molecular Weight |
290.1 |
Purity |
95 |
Origin of Product |
United States |
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